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Compound of Interest

Compound Name: Isopropyl methanesulfonate

Cat. No.: B049304

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe management and disposal of Isopropyl methanesulfonate (IPMS)
waste. Please consult your institution's Environmental Health and Safety (EHS) department for
specific protocols and compliance with local, state, and federal regulations.

Frequently Asked Questions (FAQSs)
1. What is Isopropyl methanesulfonate (IPMS) and what are its primary hazards?

Isopropyl methanesulfonate (IPMS), also known as isopropyl mesylate, is an alkylating
agent.[1] It is a clear, colorless liquid.[1][2] The primary hazards associated with IPMS include:

o Corrosivity: It causes severe skin burns and eye damage.[1][3][4]
o Toxicity: It is harmful if swallowed.[1][3]

o Carcinogenicity: It is suspected of causing cancer.[1][3]

e Mutagenicity: It is suspected of causing genetic defects.[1][3]

e lrritation: It causes irritation to the respiratory system.[2]

2. What personal protective equipment (PPE) should | use when handling IPMS?
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Due to its hazardous nature, appropriate personal protective equipment (PPE) is mandatory
when handling IPMS. This includes:

e Eye and Face Protection: Chemical safety goggles or a face shield.[2][5]

» Skin Protection: Chemically resistant gloves (e.g., nitrile gloves) and a lab coat.[2][5][6]
Appropriate protective clothing should be worn to prevent skin exposure.[2]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[2][7] If ventilation is inadequate, a respirator may be required.[2][8]

3. How should | store IPMS?

IPMS should be stored in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[2][5][7] It is recommended to keep it refrigerated
(below 4°C/39°F).[2][5][7] The container should be kept tightly closed.[2][7][8]

4. How do | handle a small spill of IPMS in the lab?

For small spills, follow these general steps, and always consult your institution's specific spill
response procedures:

Evacuate and Alert: Alert personnel in the immediate area and restrict access.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

e Wear PPE: Put on the appropriate PPE as described above.

o Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or earth.[2]

o Collect: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste.[2][9]

o Decontaminate: Clean the spill area with soap and water, and then wipe it dry.[9]

» Dispose: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous
waste.[9][10]
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5. How should | dispose of IPMS waste?

IPMS waste is considered hazardous and must be disposed of according to federal, state, and
local regulations.[2][5]

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as a hazardous waste according to EPA guidelines (40 CFR Parts 261.3).[2]

o Collection: Collect IPMS waste in a designated, properly labeled, and sealed container.[11]

» Professional Disposal: Arrange for disposal through your institution's EHS department or a
licensed hazardous waste disposal company.[12][13] Incineration is a common method for
treating this type of waste.

e Do NOT: Do not dispose of IPMS waste down the drain or in regular trash.[3]
6. What should | do in case of accidental exposure to IPMS?
Immediate action is crucial in case of exposure:

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes.[5] Seek immediate medical attention.[5]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][5] Seek immediate medical attention.[5]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[2] Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Call a poison control center and seek immediate medical attention.[5]

Quantitative Data

Table 1: Physical and Chemical Properties of Isopropyl Methanesulfonate
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Property Value Reference
Molecular Formula C4H1003S [5]
Molecular Weight 138.19 g/mol [1]
Appearance Clear, colorless liquid [11[2]
Density 1.1351 g/mL at 25 °C

Boiling Point 82 °C @ 6 mm Hg [2]

Flash Point 104 °C (219.2 °F) [7]

L 5.21 x 10" mg/L at 25 °C
Solubility in Water . [8]
(estimated)

Table 2: Toxicological Data

Endpoint Value Species Reference
Oral LD50 287 mg/kg Wwild Bird [2]
Oral LD50 562 mg/kg Quail (female) [1]

Experimental Protocols

Protocol 1: Decontamination of a Small IPMS Spill

Objective: To safely clean and decontaminate a small spill of Isopropyl methanesulfonate
(less than 100 mL) in a laboratory setting.

Materials:

» Personal Protective Equipment (PPE): Chemical safety goggles, face shield, chemically
resistant gloves, lab coat.

» Spill Kit: Inert absorbent material (vermiculite, sand, or commercial sorbent), two plastic
bags, hazardous waste labels, plastic scoop or scraper.
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o Decontamination Solution: Mild soap and water solution.
o Paper towels.
Procedure:
e Immediate Response:
o Alert others in the area and evacuate non-essential personnel.

o If the spill is outside a fume hood, ensure the area is well-ventilated by opening sashes or
windows if safe to do so.

e Don PPE: Put on all required PPE before approaching the spill.
e Containment:

o If the spill is spreading, create a dike around the spill using absorbent material.
e Absorption:

o Carefully cover the spill with the inert absorbent material, starting from the outside and
working inwards.[9]

o Allow the absorbent to fully soak up the liquid.
e Collection:
o Using a plastic scoop or scraper, carefully collect the contaminated absorbent material.
o Place the material into a heavy-duty plastic bag.[9]
e Decontamination:
o Wipe the spill area with paper towels soaked in a mild soap and water solution.[9]
o Place the used paper towels into the same plastic bag.

e Packaging and Labeling:
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o Seal the plastic bag and place it inside a second plastic bag.[14]

o Attach a completed hazardous waste label to the outer bag, clearly identifying the contents
as "Isopropyl Methanesulfonate spill debris".[9]

o Final Steps:
o Remove PPE and wash hands thoroughly.

o Arrange for the disposal of the hazardous waste through your institution's EHS
department.

Visualizations
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Caption: Experimental workflow for IPMS spill cleanup.
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Caption: Decision tree for IPMS waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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